Cas no 918152-53-1 ((4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate)
918152-53-1 structure
Product Name:(4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate
CAS No:918152-53-1
MF:C13H13BrO2
MW:281.145123243332
CID:779130
Update Time:2023-08-03
(4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2-bromo-2-methyl-, (4-ethynylphenyl)methyl ester
- (4-ethynylphenyl)methyl 2-bromo-2-methylpropanoate
- 2-Bromoisobutyric acid 4-ethynylbenzyl ester
- (4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate
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- Inchi: 1S/C13H13BrO2/c1-4-10-5-7-11(8-6-10)9-16-12(15)13(2,3)14/h1,5-8H,9H2,2-3H3
- InChI Key: HEEROCNOLIXHHN-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCC1C=CC(C#C)=CC=1)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 292
- Topological Polar Surface Area: 26.3
(4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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